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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986 Get Quote

Molecular Formula: C₁₈H₂₆O

Versalide, a synthetic polycyclic musk, possesses the molecular formula C₁₈H₂₆O.[1][2][3][4][5]

Historically utilized as a fragrance ingredient in various consumer products, its application has

been curtailed due to significant neurotoxic effects. This technical guide provides a

comprehensive overview of Versalide's chemical and toxicological properties, intended for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Property Value Reference

Molecular Weight 258.40 g/mol [1][3][5]

CAS Number 88-29-9 [1][3]

Systematic IUPAC Name

1-(3-ethyl-5,5,8,8-tetramethyl-

6,7-dihydronaphthalen-2-

yl)ethanone

[1]

Synthesis
The synthesis of Versalide, also known by its chemical name Acetyl ethyl tetramethyl tetralin

(AETT), primarily involves the reaction of ethylbenzene with 2,5-dichloro-2,5-dimethylhexane.

While the general synthetic pathway is established, detailed, step-by-step public domain
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protocols with specific reaction conditions and purification methods are not readily available in

the reviewed literature.

Neurotoxicity
Versalide has been identified as a potent neurotoxin, leading to its withdrawal from commercial

use.[1] Experimental studies, primarily in rats, have demonstrated a range of adverse

neurological effects.

Observed Neurotoxic Effects:
Behavioral Abnormalities: Rats exposed to Versalide exhibited hyperirritability, limb

weakness, gait disturbance, and ataxia.[1]

Central and Peripheral Nervous System Damage: The compound induces progressive

neuronal ceroid degeneration and significant myelin bubbling in the brain, spinal cord, and

peripheral nerves.[1]

Cerebellar Degeneration: Studies have shown that Versalide causes selective degeneration

and depopulation of Purkinje cells in the cerebellum and a spongy state of the cerebellar

white matter due to splits in the myelin sheath.

Organ Discoloration: A characteristic blue discoloration of the brain, spinal cord, and

peripheral nerves has been observed in exposed animals.[1]

Quantitative Toxicological Data:
A key study established a No-Observed-Adverse-Effect Level (NOAEL) for dermal application

in rats.

Study Type Species
Route of
Administration

NOAEL Reference

Sub-chronic

Toxicity (13 & 26

weeks)

Rat Dermal 3 mg/kg/day
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Experimental Protocols
Detailed historical experimental protocols for the neurotoxicity testing of Versalide are not

extensively published. However, based on a study investigating the pathogenesis of

demyelination, the following protocol was utilized:

Animal Model: Sprague-Dawley rats. Dosing: Approximately 50 mg/kg/day of AETT, dissolved

in ethanol, was administered in the food. Duration: The study monitored the effects over a

period of ten weeks. Endpoints:

Observation of Schmidt-Lanterman incisures in tibial nerves.

Development of juxtanodal and internodal myelin bubbles.

Phagocytic removal of edematous myelin.

This protocol was designed to study the direct effects of Versalide on myelin and Schwann cell

function.

Signaling Pathways and Mechanism of Action
The precise molecular signaling pathways through which Versalide exerts its neurotoxic effects

are not yet fully elucidated in the available literature. The observed myelin degeneration

suggests a direct damaging effect on the myelin sheath or a disruption of Schwann cell function

responsible for myelin maintenance.[1] The accumulation of ceroid-like pigments points

towards a potential disruption of cellular waste disposal mechanisms within neurons. Further

research is required to identify the specific signaling cascades and molecular targets of

Versalide that lead to the observed neuropathologies.

Logical Relationship of Versalide's Neurotoxicity
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Caption: Logical flow of Versalide-induced neurotoxicity.

Experimental Workflow for Neurotoxicity
Assessment
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Caption: General experimental workflow for assessing Versalide neurotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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